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Compound of Interest

Compound Name: EC1167

Cat. No.: B12430693 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the EC1167 linker, a critical

component in the development of targeted cancer therapeutics. EC1167 serves as the linker in

the prostate-specific membrane antigen (PSMA)-targeted drug conjugate, EC1169, connecting

a PSMA-targeting ligand to the potent cytotoxic agent, tubulysin B. This document details the

chemical structure of EC1167, its role in the mechanism of action of EC1169, and relevant

experimental data and protocols.

Chemical Structure of EC1167
EC1167 is a hydrophilic, cleavable linker designed to be stable in circulation but release its

cytotoxic payload upon internalization into target cancer cells.

Chemical Formula: C₃₃H₄₅N₇O₁₇S

Molecular Weight: 843.81 g/mol

The structure of EC1167 is provided below in a 2D format.
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Caption: 2D chemical structure of the EC1167 linker.

Role in the EC1169 Small Molecule Drug Conjugate
(SMDC)
EC1167 is an integral part of EC1169, a small molecule drug conjugate designed to target and

eliminate PSMA-expressing cancer cells. The conjugate consists of three key components: a

PSMA-targeting ligand, the EC1167 linker, and the cytotoxic drug, tubulysin B.

The logical relationship of these components is illustrated in the diagram below.

PSMA-Targeting Ligand EC1167 LinkerCovalent Bond Tubulysin B (Cytotoxic Payload)Cleavable Bond
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Caption: Components of the EC1169 small molecule drug conjugate.

Mechanism of Action of EC1169
The mechanism of action of EC1169 is a multi-step process initiated by the binding of the

PSMA-targeting ligand to PSMA expressed on the surface of cancer cells. This is followed by
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internalization of the conjugate and subsequent release of the tubulysin B payload via cleavage

of the EC1167 linker.

The signaling pathway and cellular events are depicted in the following diagram.
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To cite this document: BenchChem. [An In-Depth Technical Guide to the EC1167 Linker].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12430693#what-is-the-chemical-structure-of-ec1167-
linker]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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